Cas no 239107-26-7 (4-Fluoro-2-(trifluoromethyl)propiophenone)

• Product Name: 4-Fluoro-2-(trifluoromethyl)propiophenone
• CAS No: 239107-26-7
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• MDL: MFCD00061263
• CID: 2169609
• PubChem ID: 2737615
• Update Time: 2025-08-05

4-Fluoro-2-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(trifluoromethyl)propiophenone
• SCHEMBL2028898
• PS-11286
• 239107-26-7
• 1-(4-Fluoro-2-(trifluoromethyl)phenyl)propan-1-one
• 4'-Fluoro-2'-(trifluoromethyl)propiophenone
• QKLZDUZBHFEOPR-UHFFFAOYSA-N
• MFCD00061263
• CS-0061425
• 1-[4-fluoro-2-(trifluoromethyl)phenyl]propan-1-one
• AKOS027252679

• MDL： MFCD00061263
• Inchi： 1S/C10H8F4O/c1-2-9(15)7-4-3-6(11)5-8(7)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： QKLZDUZBHFEOPR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(CC)=O)F)(F)F

Computed Properties

• Exact Mass: 220.05112752g/mol
• Monoisotopic Mass: 220.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 231.2±40.0 ºC (760 Torr),
• Flash Point: 87.4±21.5 ºC,
• Solubility: Almost insoluble (0.073 g/l) (25 º C),

4-Fluoro-2-(trifluoromethyl)propiophenone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：